Cas no 1121-97-7 (1,3-Dioxane-5-methanol,5-methyl-)

• Product Name: 1,3-Dioxane-5-methanol,5-methyl-
• CAS No: 1121-97-7
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00023825
• CID: 151572
• PubChem ID: 14278
• Update Time: 2025-04-19

1,3-Dioxane-5-methanol,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-methanol,5-methyl-
• (5-Methyl-1,3-dioxan-5-yl)methanol
• 5-Hydroxymethyl-5-methyl-1,3-dioxane
• (5-methyl-1,3-dioxan-5-yl)methan-1-ol
• 5-methyl-1,3-dioxan-5-ylmethanol
• 5-Methyl-1,3-dioxane-5-methanol
• 5-Methyl-5-hydroxymethyl-1,3-dioxan
• 5-methyl-5-hydroxymethyl-1,3-dioxane
• m-DIOXANE-5-METHANOL,5-METHYL
• m-DIOXANE-5-METHANOL, 5-METHYL-
• 5-methyl-[1,3]dioxan-5-ylmethanol
• 5-(hydroxymethyl)-5-methyl-1,3-dioxane
• (5-methyl-[1,3]dioxan-5-yl)-methanol
• SCHEMBL44597
• BRN 0104476
• (5-METHYL(1,3)DIOXAN-5-YL)METHANOL
• UNII-6MS07786ZB
• 1121-97-7
• MFCD00023825
• 6MS07786ZB
• DTXSID20149920
• 5-METHYL-5-(1,3)DIOXANEMETHANOL
• 1,3-Dioxane-5-methanol, 5-methyl-
• FORMALDEHYDE CYCLIC 2-(HYDROXYMETHYL)-2-METHYLTRIMETHYLENE ACETAL
• XZDDZTGNCUMJHI-UHFFFAOYSA-N
• NSC139452
• 5-19-02-00358 (Beilstein Handbook Reference)
• FT-0633360
• NSC 139452
• NSC-139452
• 5-methyl-m-dioxane-5-methanol
• AKOS025116825

• MDL： MFCD00023825
• Inchi： 1S/C6H12O3/c1-6(2-7)3-8-5-9-4-6/h7H,2-5H2,1H3
• InChI Key： XZDDZTGNCUMJHI-UHFFFAOYSA-N
• SMILES： O1COCC(C)(CO)C1

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• Color/Form: Colorless transparent viscous liquid
• Density: 1.12
• Boiling Point: 184.08°C (rough estimate)
• Flash Point: 90.4°C
• Refractive Index: 1.4565-1.4585
• PSA: 38.69000
• LogP: -0.01070
• Solubility: Not determined

1,3-Dioxane-5-methanol,5-methyl- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25